Cas no 935455-27-9 ((R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride)

(R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride structure
935455-27-9 structure
Product Name:(R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride
CAS No:935455-27-9
MF:C4H10ClNO2S
MW:171.6456990242
MDL:MFCD22418841
CID:3045409
PubChem ID:67041261
Update Time:2024-10-26

(R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-3-Aminotetrahydrothiophene 1,1-dioxide hydrochloride
    • 3-Thiophenamine, tetrahydro-, 1,1-dioxide, hydrochloride (1:1), (3R)-
    • AK210018
    • MGZQMSFXPSKBDY-PGMHMLKASA-N
    • (R)-3-aminotetrahydrothiophene 1,1-dioxide (hydrochloride)
    • (R)-1,1-dioxo-tetrahydro-1lambda6-thiophen-3-ylamine hydrochloride
    • SCHEMBL1456661
    • 3-Thiophenamine, tetrahydro-, 1,1-dioxide, hydrochloride (1
    • C12957
    • CS-B0948
    • (R)-3-Aminotetrahydrothiophene1,1-dioxidehydrochloride
    • (R)-3-Aminotetrahydrothiophene 1,1-dioxide HCl
    • 935455-27-9
    • CS-14999
    • MFCD22418841
    • (3R)-1,1-dioxothiolan-3-amine;hydrochloride
    • (R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride
    • EN300-7367414
    • AKOS027257204
    • (3R)-3-amino-1lambda6-thiolane-1,1-dione hydrochloride
    • MDL： MFCD22418841
    • Inchi： 1S/C4H9NO2S.ClH/c5-4-1-2-8(6,7)3-4;/h4H,1-3,5H2;1H/t4-;/m1./s1
    • InChI Key： MGZQMSFXPSKBDY-PGMHMLKASA-N
    • SMILES： O=S1(CC[C@@H](N)C1)=O.Cl

Computed Properties

  • Exact Mass: 171.0120774g/mol
  • Monoisotopic Mass: 171.0120774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.5

(R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride Security Information

(R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride Pricemore >>

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(R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride Production Method

Production Method 1

935455-26-8 935455-26-8
935455-27-9 935455-27-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  1 d, rt → reflux
Reference
Pharmaceutical compositions containing pyrazolo[1,5-a]pyrimidine compounds having CB1 receptor antagonistic effects
, Japan, , ,

Production Method 2

935455-26-8 935455-26-8
935455-27-9 935455-27-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  1 d, reflux; reflux → rt
Reference
A pyrazolo[1,5-a]pyrimidine compound as CB1 antagonists and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 3

935455-26-8 935455-26-8
935455-27-9 935455-27-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  13 h, 130 °C
Reference
Combinations comprising a glucocorticoid receptor modulator for the treatment of respiratory diseases
, World Intellectual Property Organization, , ,

Production Method 4

2226398-35-0 2226398-35-0
935455-27-9 935455-27-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  48 h, 1 atm, rt
1.2 Reagents: Hydrochloric acid Solvents: Methanol ;  10 min, rt
Reference
Indole derivatives useful as inhibitors of diacylglyceride O-acyltransferase 2
, World Intellectual Property Organization, , ,

Production Method 5

935455-26-8 935455-26-8
935455-27-9 935455-27-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  1 d, reflux
Reference
Preparation of heterocyclic compounds as CCR4 or TARC and/or MDC function regulators
, Japan, , ,

Production Method 6

935455-26-8 935455-26-8
935455-27-9 935455-27-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  1 d, reflux
Reference
Preparation of novel pyrrolo[2,3-d]pyrimidine compounds as GPR119 receptor agonists
, Japan, , ,

Production Method 7

935455-26-8 935455-26-8
935455-27-9 935455-27-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  1 d, reflux
Reference
Pyrazolo[1,5-a]pyrimidine compounds as cannabinoid receptor antagonists and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 8

935455-26-8 935455-26-8
935455-27-9 935455-27-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  13 h, 130 °C
Reference
Preparation of phenyl and benzodioxinyl substituted indazoles for treatment of glucocorticoid receptor mediated diseases.
, World Intellectual Property Organization, , ,

Production Method 9

2226398-35-0 2226398-35-0
935455-27-9 935455-27-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  48 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Preparation of indazole derivatives for use as diacylglyceride O-acyltransferase 2 inhibitors
, World Intellectual Property Organization, , ,

Production Method 10

935455-27-9 935455-27-9
Reaction Conditions
Reference
Preparation of trisubstituted pyrimidine compounds and their use as phosphodiesterase 10 (PDE10) inhibitors
, Japan, , ,

Production Method 11

935455-27-9 935455-27-9
Reaction Conditions
Reference
Preparation of trisubstituted pyrimidines as phosphodiesterase PDE10 inhibitors
, World Intellectual Property Organization, , ,

(R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride Raw materials

(R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride Preparation Products

(R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride Related Literature

935455-27-9 ((R)-Tetrahydrothiophen-3-amine 1,1-dioxide hydrochloride) Related Products

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